Cas no 1807274-49-2 (3-Bromo-2-(trifluoromethyl)mandelic acid)

• Product Name: 3-Bromo-2-(trifluoromethyl)mandelic acid
• CAS No: 1807274-49-2
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• CID: 4942566
• Update Time: 2023-08-22

3-Bromo-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H6BrF3O3/c10-5-3-1-2-4(7(14)8(15)16)6(5)9(11,12)13/h1-3,7,14H,(H,15,16)
• InChI Key： QOYSCYZELPRSGE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(=O)O)O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5